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Compound of Interest

Compound Name: XY028-140

Cat. No.: B8176020

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the basic research applications of XY028-140 (also

known as MS140), a potent and selective dual-function molecule that acts as both a CDK4/6

kinase inhibitor and a proteolysis-targeting chimera (PROTAC) degrader. By combining kinase

inhibition with targeted protein degradation, XY028-140 offers a powerful tool for investigating

the roles of CDK4 and CDK6 in cell cycle regulation and cancer biology.

Core Mechanism of Action
XY028-140 is a heterobifunctional molecule designed to simultaneously bind to CDK4 or CDK6

and the E3 ubiquitin ligase Cereblon (CRBN)[1][2]. This proximity induces the ubiquitination of

CDK4/6, marking them for degradation by the proteasome. This dual action of kinase inhibition

and protein degradation leads to a more profound and sustained suppression of the CDK4/6-

Rb-E2F signaling pathway compared to traditional kinase inhibitors alone[1][3].

Quantitative Data Summary
The following tables summarize the key quantitative data reported for XY028-140 in various in

vitro assays.
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Parameter Value Target
Assay

Conditions
Reference

IC₅₀ 0.38 nM CDK4/cyclin D1 Kinase Assay [4]

IC₅₀ 0.28 nM CDK6/cyclin D1 Kinase Assay [4]

Cell Line Cancer Type Assay
Treatment

Conditions
Effect Reference

A375 Melanoma Western Blot
0.3 or 1 µM

for 24 hours

Inhibition of

CDK4/6

expression

and activity

[5]

T47D
Breast

Cancer
Western Blot

0.3 or 1 µM

for 24 hours

Inhibition of

CDK4/6

expression

and activity

[5]

T47D
Breast

Cancer

Proliferation

Assay

0.03, 0.1, 0.3,

1, or 3 µM for

11 days

Inhibition of

cancer cell

proliferation

[5]

JeKo-1
Mantle Cell

Lymphoma

In vivo

Xenograft

25 mg/kg,

b.i.d. for 3

days

Inhibition of

Rb

phosphorylati

on

[1]

Signaling Pathway
XY028-140 exerts its effects by targeting the CDK4/6-Rb-E2F signaling pathway, a critical

regulator of the G1-S phase transition in the cell cycle. The following diagram illustrates the

mechanism of action of XY028-140.
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Caption: Mechanism of action of XY028-140.

Experimental Protocols
Detailed methodologies for key experiments involving XY028-140 are provided below. These

protocols are based on the methods described in Wu et al., Nature Cancer, 2021.[1]
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Cell Viability Assay
This protocol is used to assess the effect of XY028-140 on the proliferation of cancer cell lines.

Materials:

96-well plates

Cancer cell lines of interest

Complete cell culture medium

XY028-140

Resazurin solution (0.1 mg/ml) or CellTiter 96® AQueous One Solution Reagent

Plate reader for fluorescence or absorbance measurement

Procedure:

Seed cells at a density of 3,000-10,000 cells per well in a 96-well plate.

Allow cells to adhere for 24 hours.

Treat cells with a range of concentrations of XY028-140 for 72 hours.

Add 10 µl of resazurin solution or 20 µl of CellTiter 96® AQueous One Solution Reagent to

each well.

Incubate for 2-3 hours at 37°C.

Measure fluorescence at 560 nm (for resazurin) or absorbance at 490 nm (for CellTiter 96).

Calculate cell viability relative to vehicle-treated control cells.

Western Blotting
This protocol is used to detect the levels of specific proteins in cell lysates following treatment

with XY028-140.
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Materials:

Cancer cell lines

XY028-140

Lysis buffer (e.g., 8M Urea, 50mM Tris-HCl pH 8.0)

Protein concentration assay kit (e.g., BCA assay)

SDS-PAGE gels

Transfer apparatus

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-CDK4, anti-CDK6, anti-p-Rb, anti-Rb, anti-Actin)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Treat cells with the desired concentrations of XY028-140 for the specified duration (e.g., 24

hours).

Lyse the cells in lysis buffer and determine the protein concentration.

Separate equal amounts of protein by SDS-PAGE.

Transfer the proteins to a PVDF or nitrocellulose membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature.

Wash the membrane again and detect the protein bands using a chemiluminescent substrate

and an imaging system.

In Vivo Xenograft Study
This protocol describes a mouse xenograft model to evaluate the in vivo efficacy of XY028-140.

Materials:

Immunocompromised mice (e.g., NOD-scid gamma mice)

Cancer cell line for xenograft (e.g., JeKo-1)

XY028-140

Vehicle control

Palbociclib (as a comparator)

Calipers for tumor measurement

Procedure:

Inject cancer cells subcutaneously into the flanks of the mice.

When tumors reach a palpable size, randomize the mice into treatment groups.

Treat the mice with vehicle, XY028-140 (e.g., 25 mg/kg, twice daily), or Palbociclib (e.g., 50

mg/kg, once daily) for the specified duration (e.g., 3 days).

Monitor tumor growth by measuring tumor volume with calipers.

At the end of the study, sacrifice the mice and excise the tumors for further analysis (e.g.,

Western blotting).
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Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

XY028-140.
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Caption: A typical experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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